3-fluoro-N'-(3-iodo-4-methoxybenzylidene)benzohydrazide
Overview
Description
“3-fluoro-N’-(3-iodo-4-methoxybenzylidene)benzohydrazide” is a compound with the empirical formula C15H12FIN2O3 . It is also known as Endosidin2 . This compound is a cell-permeable benzylidene-benzohydrazide based compound that binds to the exocyst component of 70 kDa (EXO70) subunit of exocyst complex .
Synthesis Analysis
The synthesis of a similar compound, 4-fluoro-N’-(2-hydroxy-3-methoxybenzylidene)benzohydrazide monohydrate (H2L · H2O), has been reported . It was prepared and characterized by elemental analysis, HRMS, IR, UV-Vis, and 1H NMR spectroscopy . The reaction of H2L, kojic acid (5-hydroxy-2-(hydroxymethyl)-4H-pyran-4-one; Hka), and VO(acac) in methanol afforded a novel oxidovanadium(V) complex .
Molecular Structure Analysis
The molecular weight of “3-fluoro-N’-(3-iodo-4-methoxybenzylidene)benzohydrazide” is 414.17 . The structure of this compound can be further confirmed by single crystal structural X-ray diffraction .
Physical And Chemical Properties Analysis
The compound is a white to beige powder . It is soluble in DMSO at 20 mg/mL . It should be stored in a dark place, sealed in dry, and under -20°C .
Mechanism of Action
The compound “3-fluoro-N’-(3-iodo-4-methoxybenzylidene)benzohydrazide” has been reported to bind to the exocyst component of 70 kDa (EXO70) subunit of exocyst complex . It reduces exocytosis and endosomal recycling in plant and mammalian cells . It has shown to disrupt the trafficking of proteins between the plasma membrane and endosome, which leads to enhanced trafficking to the vacuole for degradation .
Safety and Hazards
properties
IUPAC Name |
3-fluoro-N-[(E)-(3-iodo-4-methoxyphenyl)methylideneamino]benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12FIN2O2/c1-21-14-6-5-10(7-13(14)17)9-18-19-15(20)11-3-2-4-12(16)8-11/h2-9H,1H3,(H,19,20)/b18-9+ |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KGFOAYLNOXMTFO-GIJQJNRQSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NNC(=O)C2=CC(=CC=C2)F)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/NC(=O)C2=CC(=CC=C2)F)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12FIN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-N'-[(E)-(3-iodo-4-methoxyphenyl)methylidene]benzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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